1-(4-Chlorophenyl)-N,N-diethylisoquinoline-3-carboxamide

• CAS No.: 89242-41-1
• Molecular Formula: C20H19ClN2O
• Molecular Weight: 338.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N,N-diethylisoquinoline-3-carboxamide
• InChI: InChI=1S/C20H19ClN2O/c1-3-23(4-2)20(24)18-13-15-7-5-6-8-17(15)19(22-18)14-9-11-16(21)12-10-14/h5-13H,3-4H2,1-2H3
• InChI Key: DIKPMXPRNPSFJD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC2=CC=CC=C2C(=N1)C3=CC=C(C=C3)Cl

Description

1-(4-Chlorophenyl)-N,N-diethylisoquinoline-3-carboxamide is a useful research compound. Its molecular formula is C20H19ClN2O and its molecular weight is 338.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Operations are carried out as for Example 7, starting from 2.83 g of 1-(4-chloro phenyl) isoquinoline 3-carboxylic acid, 1.15 g of triethylamine, 1.24 g of ethyl chloroformate and 0.95 of diethylamine in 100 ml of chloroform. 1.55 g of N,N-diethyl 1-(4-chloro phenyl) isoquinoline 3-carboxamide, melting at 122° C., is obtained.